Cas no 1019352-80-7 (3-(4-amino-3-methylphenoxy)oxolan-2-one)

• Product Name: 3-(4-amino-3-methylphenoxy)oxolan-2-one
• CAS No: 1019352-80-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD11129337
• CID: 4567721
• PubChem ID: 43186114
• Update Time: 2025-06-09

3-(4-amino-3-methylphenoxy)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-(4-amino-3-methylphenoxy)dihydro-
• 3-(4-amino-3-methylphenoxy)oxolan-2-one

• MDL： MFCD11129337
• Inchi： 1S/C11H13NO3/c1-7-6-8(2-3-9(7)12)15-10-4-5-14-11(10)13/h2-3,6,10H,4-5,12H2,1H3
• InChI Key： QPFDZOSOMYDKGN-UHFFFAOYSA-N
• SMILES： O1CCC(OC2=CC=C(N)C(C)=C2)C1=O

Computed Properties

• Exact Mass: 207.089543g/mol
• Monoisotopic Mass: 207.089543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.23g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(4-amino-3-methylphenoxy)oxolan-2-one

Comprehensive Overview of 3-(4-amino-3-methylphenoxy)oxolan-2-one (CAS No. 1019352-80-7): Properties, Applications, and Industry Insights

3-(4-amino-3-methylphenoxy)oxolan-2-one (CAS No. 1019352-80-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic derivative, characterized by an oxolan-2-one (γ-butyrolactone) core linked to a substituted aromatic amine, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₁H₁₃NO₃ and precise molecular weight of 207.23 g/mol make it valuable for designing bioactive molecules targeting enzyme modulation.

Recent studies highlight the compound's potential in drug discovery, particularly for kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are exploring its structure-activity relationship (SAR) to optimize binding affinity with proteins like tyrosine kinases, a hot topic in cancer research and neurodegenerative disease studies. The 4-amino-3-methylphenoxy moiety enhances solubility while the lactone ring contributes to metabolic stability—a combination addressing key challenges in modern medicinal chemistry.

In agrochemical applications, CAS 1019352-80-7 demonstrates promise as a precursor for plant growth regulators. Its structural similarity to natural phytohormones allows interaction with auxin receptors, aligning with the growing demand for sustainable crop solutions. Analytical techniques like HPLC purity testing (typically >98%) and NMR spectroscopy confirm its suitability for high-value synthesis. The compound's melting point (reported 148-152°C) and logP value (~1.2) further guide formulation strategies.

Environmental and green chemistry considerations drive innovation in synthesizing 3-(4-amino-3-methylphenoxy)oxolan-2-one. Recent patents disclose catalytic methods using biodegradable solvents, reducing waste generation. This responds to industry queries about eco-friendly synthesis—a top search trend among process chemists. Stability studies under ICH guidelines confirm its compatibility with GMP manufacturing, crucial for scaling up production.

The compound's mechanism of action continues to be elucidated through computational chemistry approaches. Molecular docking simulations suggest interactions with ATP-binding pockets, explaining its relevance in signal transduction inhibition. These findings correlate with frequent searches for "small molecule modulators" and "targeted therapy scaffolds" in academic databases. Storage recommendations (2-8°C under inert atmosphere) ensure prolonged shelf life, a practical concern for industrial users.

Emerging applications include material science, where the compound's electron-donating groups contribute to organic semiconductor development. This intersects with trending searches about flexible electronics and biodegradable sensors. Regulatory status reviews confirm its absence from restricted substances lists (REACH, TSCA), facilitating global trade—a key consideration for chemical suppliers addressing compliance questions.

Ongoing research explores derivatization strategies to enhance bioavailability, particularly through prodrug formulations. The amino group allows convenient conjugation chemistry, enabling targeted drug delivery systems—a subject with rising search volume in nanomedicine forums. Comparative studies with structural analogs (e.g., benzofuran derivatives) provide valuable SAR data for lead optimization.

Quality control protocols emphasize residual solvent analysis via GC-MS and heavy metal screening, addressing pharmaceutical impurity concerns. These procedures align with FDA and EMA guidelines for API intermediates—a critical area for contract research organizations (CROs). The compound's UV-Vis spectrum (λ_max ~280 nm) facilitates analytical method development, frequently discussed in QC forums.

Market analysts note increasing demand for CAS 1019352-80-7 from biotech startups focusing on precision medicine. Its cost-effective synthesis (estimated $120-150/g at lab scale) positions it favorably against proprietary scaffolds. Suppliers report growing inquiries from academic institutions studying metabolic pathways, reflecting broader interest in small molecule probes for biological research.

Future directions may explore continuous flow chemistry applications to improve atom economy, a trending topic in process intensification literature. The compound's crystallinity and polymorphism behavior (studied via XRPD) remain areas for further investigation, particularly for formulation scientists optimizing solid dosage forms. These aspects collectively establish 3-(4-amino-3-methylphenoxy)oxolan-2-one as a multifaceted tool in contemporary chemical research.